Cas no 1341704-90-2 (1H-Pyrazole-1-propanal, 4-nitro-)
1341704-90-2 structure
Product Name:1H-Pyrazole-1-propanal, 4-nitro-
CAS No:1341704-90-2
MF:C6H7N3O3
MW:169.138080835342
CID:2141636
Update Time:2023-08-04
1H-Pyrazole-1-propanal, 4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-nitro-1H-pyrazol-1-yl)propanal
- 1H-Pyrazole-1-propanal, 4-nitro-
- WCZFLXCXICISRT-UHFFFAOYSA-N
-
- Inchi: 1S/C6H7N3O3/c10-3-1-2-8-5-6(4-7-8)9(11)12/h3-5H,1-2H2
- InChI Key: WCZFLXCXICISRT-UHFFFAOYSA-N
- SMILES: O=CCCN1C=C(C=N1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 179
- Topological Polar Surface Area: 80.7
1H-Pyrazole-1-propanal, 4-nitro- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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